N-(2-(3-(4-ethoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-2,3-dimethoxybenzamide

• IUPAC Name: N-[2-[3-(4-ethoxyphenyl)-6-oxopyridazin-1-yl]ethyl]-2,3-dimethoxybenzamide
• InChI: InChI=1S/C23H25N3O5/c1-4-31-17-10-8-16(9-11-17)19-12-13-21(27)26(25-19)15-14-24-23(28)18-6-5-7-20(29-2)22(18)30-3/h5-13H,4,14-15H2,1-3H3,(H,24,28)
• InChI Key: CSGXHBIZSNJUTM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NN(C(=O)C=C2)CCNC(=O)C3=C(C(=CC=C3)OC)OC
• Molecular Formula: C23H25N3O5
• Molecular Weight: 423.5 g/mol

Description

The compound “N-(2-(3-(4-ethoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-2,3-dimethoxybenzamide” is a complex organic molecule. It contains several functional groups, including an ethoxyphenyl group, a pyridazinone ring, and a dimethoxybenzamide group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Unfortunately, without more specific information or experimental data, it’s difficult to provide a detailed analysis of its structure.

Chemical Reactions Analysis

The reactivity of this compound would depend on the functional groups present and their positions within the molecule. For example, the presence of the ethoxyphenyl and dimethoxybenzamide groups could potentially influence its reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. These could include its solubility, melting point, boiling point, and stability.

Scientific Research Applications

Antibacterial Activity

. Investigating its effectiveness against specific bacterial strains and understanding its mechanism of action could pave the way for novel antimicrobial agents.

Fluorescent Properties

Consider exploring the fluorescence properties of related compounds. . Investigate how substituents on the benzamide ring affect fluorescence, potentially leading to applications in sensors or imaging.

Internal Standard in Analytical Chemistry

. Explore its utility in chromatography and analytical chemistry.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s intended to be a pharmaceutical compound, its mechanism of action would involve interacting with specific biological targets.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it’s handled and used. It’s important to refer to the appropriate safety data sheets or other safety information when working with this compound.

Future Directions

The future directions for research on this compound would depend on its intended use and the results of initial studies. For example, if it shows promise as a pharmaceutical compound, future research could involve further testing its efficacy and safety, as well as optimizing its synthesis.